Cas no 129156-64-5 ((S)-2-(Isopropylamino)propan-1-ol)

(S)-2-(Isopropylamino)propan-1-ol structure
129156-64-5 structure
Product Name:(S)-2-(Isopropylamino)propan-1-ol
CAS No:129156-64-5
MF:C6H15NO
MW:117.189401865005
CID:63978
PubChem ID:14387473
Update Time:2025-04-18

(S)-2-(Isopropylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(Isopropylamino)propan-1-ol
    • (S)-N-Isopropylalaninol
    • (S)-2-ISOPROPYLAMINOPROPANE-1-OL
    • N-Isopropylalaninol
    • 2-(propan-2-ylamino)propan-1-ol
    • (2S)-2-(propan-2-ylamino)propan-1-ol
    • 1-Propanol, 2-[(1-methylethyl)amino]-, (2S)-
    • SCHEMBL5913169
    • 129156-64-5
    • AKOS006353443
    • Inchi: 1S/C6H15NO/c1-5(2)7-6(3)4-8/h5-8H,4H2,1-3H3/t6-/m0/s1
    • InChI Key: VGZJOXPMODLELN-LURJTMIESA-N
    • SMILES: OC[C@H](C)NC(C)C

Computed Properties

  • Exact Mass: 117.11545
  • Monoisotopic Mass: 117.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 54.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 0.87
  • Boiling Point: 183.9 °C at 760 mmHg
  • Flash Point: 183.9 °C at 760 mmHg
  • Refractive Index: 1.431
  • PSA: 32.26
  • LogP: 0.75610

(S)-2-(Isopropylamino)propan-1-ol Pricemore >>

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